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Compound of Interest

Compound Name: STAT3-IN-8

cat. No.: B1681125

STAT3-IN-8: An In-Depth Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical signaling protein
involved in a myriad of cellular processes, including proliferation, differentiation, survival, and
angiogenesis. Its persistent activation is a hallmark of numerous human cancers, making it a
compelling target for therapeutic intervention. STAT3-IN-8 is a potent inhibitor of STAT3,
showing potential as a valuable tool for cancer research and drug development. This technical
guide provides a comprehensive overview of the chemical properties, biological activity, and
experimental considerations for STAT3-IN-8.

Chemical Structure and Properties

STAT3-IN-8 is a small molecule inhibitor with the chemical formula C30H26F5N504S. A
summary of its key chemical and physical properties is provided in the table below.
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Property Value Reference
IUPAC Name Not available in public sources

CAS Number 2237957-26-3 [1]
Molecular Formula C30H26F5N504S [1]
Molecular Weight 647.62 g/mol [1]

0=C1NC=NC2=C1C=CC(N(C(
[C@H]3CCN3S(=0)

SMILES (C4=C(C(F)=C(C(F)=C4R)F)F) [1]
=0)=0)CC5=CC=C(N=C5)C6
CCcCcCcCs)=C2

Appearance Solid powder

Solubility Soluble in DMSO [1]
Store at -20°C for long-term

Storage [1]
storage.

Biological Activity and Mechanism of Action

While detailed mechanistic studies on STAT3-IN-8 are not extensively published, it is
categorized as a potent STAT3 inhibitor. The primary mechanism of STAT3 activation involves
its phosphorylation by Janus kinases (JAKSs) at the Y705 and S727 residues, leading to its
dimerization, nuclear translocation, and subsequent binding to DNA to regulate gene
transcription. It is hypothesized that STAT3-IN-8 interferes with one or more of these critical

steps.

The diagram below illustrates the canonical JAK/STAT3 signaling pathway, which is the likely
target of STAT3-IN-8.
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Canonical JAK/STATS Signaling Pathway Workflow for Cell-Based Assay with STAT3-IN-8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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